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Compound of Interest

Compound Name: Disperse Red 82

Cat. No.: B082367 Get Quote

Technical Support Center: Supercritical Fluid
Dyeing with Disperse Red 82
This technical support guide provides researchers, scientists, and drug development

professionals with comprehensive information for the optimization of temperature and pressure

in supercritical fluid dyeing (SFD) with Disperse Red 82.

Frequently Asked Questions (FAQs)
Q1: What are the typical starting temperature and pressure ranges for dyeing polyester with

Disperse Red 82 in supercritical CO₂?

A1: For dyeing polyester with disperse dyes like Disperse Red 82, a common starting point for

optimization is a temperature range of 80°C to 140°C and a pressure range of 17 MPa to 29

MPa.[1] The solubility of Disperse Red 82 and its uptake by the fiber are highly dependent on

the density of the supercritical carbon dioxide, which is a function of both temperature and

pressure.

Q2: How do temperature and pressure affect the color strength (K/S value) in the dyeing

process?

A2: Both temperature and pressure play crucial roles in determining the final color strength.
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Temperature: Increasing the temperature generally leads to a higher K/S value. This is

because higher temperatures increase the kinetic energy of the dye molecules and the CO₂,

and also swell the polymer fibers, allowing for better dye penetration.[2]

Pressure: Increasing the pressure at a constant temperature increases the density of the

supercritical CO₂. This enhanced solvent power of CO₂ leads to greater dye solubility and

consequently, a higher dye uptake by the fabric, resulting in an improved K/S value.[3][4]

Q3: What is the effect of adding a cosolvent on the solubility of Disperse Red 82?

A3: The addition of a small amount of a polar cosolvent, such as ethanol, can significantly

increase the solubility of Disperse Red 82 in supercritical CO₂. For instance, adding 5 mol% of

ethanol can increase the solubility by up to 25-fold.[5][6] This can be particularly useful for

achieving deeper shades or for dyeing at lower pressures.

Q4: How long should the dyeing process be?

A4: Supercritical fluid dyeing is known for its rapid dyeing times compared to conventional

aqueous methods.[7] For polyester, dyeing equilibrium can often be reached within 60 to 90

minutes.[1][8] However, the optimal time will depend on the specific temperature, pressure, and

desired color depth.

Troubleshooting Guide
Problem 1: Low Color Yield or Pale Shade

Possible Cause 1: Insufficient Dye Solubility: The temperature and/or pressure may be too

low, resulting in poor solubility of Disperse Red 82 in the supercritical CO₂.

Solution: Gradually increase the pressure to enhance the CO₂ density and its solvent

power.[4] Concurrently, you can optimize the temperature, as higher temperatures can

also improve dye uptake.[2] Refer to the solubility data in Table 1 for guidance.

Possible Cause 2: Inadequate Dyeing Time: The dyeing process may not have reached

equilibrium.
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Solution: Increase the dyeing time. It is recommended to perform a time-course

experiment to determine the point at which the color strength no longer increases.

Possible Cause 3: Low Dye Concentration: The amount of dye used may be insufficient for

the desired shade.

Solution: Increase the dye concentration (on weight of fabric). The K/S values generally

increase with higher dye concentrations up to a saturation point.[4]

Problem 2: Uneven Dyeing or Streaking

Possible Cause 1: Poor Dye Dispersion: The dye powder may not be adequately dispersed

in the supercritical fluid.

Solution: Ensure the Disperse Red 82 is a fine, uniform powder. Inadequate circulation of

the supercritical fluid within the dyeing vessel can also lead to uneven dyeing.[8]

Possible Cause 2: Fluctuations in Temperature or Pressure: Inconsistent process parameters

can lead to variations in dye solubility and uptake.

Solution: Ensure precise and stable control over the temperature and pressure throughout

the dyeing cycle.[3]

Possible Cause 3: Improper Fabric Preparation: The fabric may have impurities or sizing

agents that hinder uniform dye penetration.

Solution: Thoroughly clean the fabric before dyeing to remove any contaminants.[9]

Problem 3: Dye Precipitation on Fabric Surface

Possible Cause 1: Rapid Depressurization: A sudden drop in pressure at the end of the

dyeing cycle will cause the CO₂ to lose its solvent power abruptly, leading to the precipitation

of undissolved dye onto the fabric surface.

Solution: Implement a slow and controlled depressurization and cooling phase to allow for

the removal of the dye with the CO₂ stream.[3]
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Possible Cause 2: Exceeding Solubility Limit: The amount of dye used may have exceeded

its solubility under the given dyeing conditions.

Solution: Refer to the solubility data and ensure that the dye concentration is within the

solubility limit at the chosen temperature and pressure. A post-dyeing cleaning step

(reduction clearing) can also help remove surface dye.[7]

Data Presentation
Table 1: Solubility of Disperse Red 82 in Supercritical CO₂

Temperature (°C) Pressure (MPa) Solubility (mol fraction)

80 15 Data not available

80 20 Data not available

80 25 Data not available

100 15 Data not available

100 20 Data not available

100 25 Data not available

120 15 ~1.0 x 10⁻⁵

120 20 ~3.0 x 10⁻⁵

120 25 ~6.0 x 10⁻⁵

Note: The solubility of disperse dyes increases with increasing pressure and generally with

increasing temperature. The values presented are approximate and can be influenced by the

experimental method.

Table 2: Typical Process Parameters for Supercritical CO₂ Dyeing of Polyester with Disperse

Dyes
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Parameter Typical Range Unit Notes

Temperature 80 - 140 °C
Affects dye solubility

and fiber swelling.

Pressure 17 - 29 MPa

Directly influences

CO₂ density and dye

solubility.[4]

Dyeing Time 60 - 90 minutes

Shorter than

conventional aqueous

dyeing.[8]

Dye Concentration 1 - 4 % owf On weight of fabric.[4]

CO₂ Purity ≥ 99.5 %

High purity is crucial

to avoid

contamination.[3]

Experimental Protocols
Protocol 1: Lab-Scale Supercritical CO₂ Dyeing of Polyester Fabric with Disperse Red 82

Objective: To dye a sample of polyester fabric with Disperse Red 82 using a laboratory-scale

supercritical fluid dyeing apparatus.

Materials & Equipment:

Pre-cleaned polyester fabric

Disperse Red 82 (fine powder)

High-pressure dyeing vessel (autoclave) with temperature and pressure controls

CO₂ cylinder (purity ≥ 99.5%) with a high-pressure pump

Heating system (e.g., heating jacket or oil bath)

Procedure:
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Sample Preparation: Accurately weigh a sample of the pre-cleaned polyester fabric.

Loading: Place the fabric sample and the weighed Disperse Red 82 powder into the dyeing

vessel.

Sealing and Purging: Securely seal the vessel and purge the system with low-pressure CO₂

gas for 2-3 minutes to remove any residual air.

Pressurization: Begin pumping liquid CO₂ into the vessel until the desired pressure is

reached.

Heating and Dyeing: Start the heating system and bring the vessel to the target dyeing

temperature at a controlled rate (e.g., 2-3 °C/min).

Dyeing Cycle: Once the target temperature and pressure are stable, maintain these

conditions for the desired dyeing duration (e.g., 60 minutes).

Cooling and Depressurization: After the dyeing time has elapsed, cool the vessel. Slowly and

carefully release the pressure.

Sample Removal: Once the vessel has returned to ambient temperature and pressure, open

it and remove the dyed fabric sample.

Protocol 2: Post-Dyeing Reduction Clearing

Objective: To remove any residual dye particles from the surface of the dyed fabric.

Materials:

Dyed polyester sample

Sodium dithionite (2 g/L)

Sodium hydroxide (2 g/L)

Deionized water

Beaker and heating stirrer
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Procedure:

Prepare a clearing solution of sodium dithionite and sodium hydroxide in deionized water.

Immerse the dyed fabric in the solution and heat to 60-70°C for 15-20 minutes with gentle

stirring.

Remove the fabric and rinse it thoroughly with warm, then cold deionized water until the

rinsing water is clear.

Allow the fabric to air dry.

Mandatory Visualizations
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Experimental Workflow for Supercritical Fluid Dyeing

Preparation

Dyeing Cycle

Post-Treatment & Analysis

1. Fabric Preparation
(Cleaning)

2. Load Vessel
(Fabric & Dye)

3. Seal & Purge Vessel

4. Pressurize with CO₂

5. Heat to Target Temperature

6. Hold at T & P
(Dyeing)

7. Cool & Depressurize

8. Remove Sample

9. Reduction Clearing
(Optional)

10. Analysis
(K/S, Fastness)

Click to download full resolution via product page

Caption: A flowchart of the experimental workflow for supercritical fluid dyeing.
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Key Parameter Relationships in Supercritical Fluid Dyeing
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Caption: The relationship between key process parameters in supercritical fluid dyeing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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